molecular formula C9H18ClN3O4S B7981861 1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylsulfonyl)propan-1-amine hydrochloride

1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylsulfonyl)propan-1-amine hydrochloride

Cat. No.: B7981861
M. Wt: 299.78 g/mol
InChI Key: QGOFAOPVKHGBFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a 1,2,4-oxadiazole core substituted at position 3 with a 2-methoxyethyl group and at position 5 with a propan-1-amine chain modified by a methylsulfonyl group at the third carbon. The hydrochloride salt enhances solubility, a common strategy for improving bioavailability in pharmaceuticals. The 1,2,4-oxadiazole scaffold is notable for metabolic stability and hydrogen-bonding capabilities, making it valuable in drug discovery .

Properties

IUPAC Name

1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-3-methylsulfonylpropan-1-amine;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H17N3O4S.ClH/c1-15-5-3-8-11-9(16-12-8)7(10)4-6-17(2,13)14;/h7H,3-6,10H2,1-2H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QGOFAOPVKHGBFN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCC1=NOC(=N1)C(CCS(=O)(=O)C)N.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H18ClN3O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.78 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylsulfonyl)propan-1-amine hydrochloride is a compound of interest due to its potential biological activities. This article reviews the biological activity of this compound based on available research findings and data.

The chemical structure of the compound is characterized by the presence of an oxadiazole ring, which is known for its diverse biological activities. Its molecular formula is C11H19ClN3O6SC_{11}H_{19}ClN_{3}O_{6}S, with a molecular weight of approximately 321.35 g/mol. The compound is soluble in various solvents, which can influence its bioavailability and pharmacokinetics.

Antimicrobial Activity

Research indicates that compounds containing oxadiazole moieties exhibit significant antimicrobial properties. For instance, studies have shown that oxadiazole derivatives can inhibit the growth of various bacteria and fungi. The specific activity of 1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylsulfonyl)propan-1-amine hydrochloride against specific strains remains to be fully elucidated.

Anticancer Potential

The compound's structure suggests potential anticancer activity, particularly through modulation of signaling pathways involved in tumor proliferation. Preliminary studies have indicated that similar oxadiazole derivatives can inhibit the phosphoinositide 3-kinase (PI3K)/AKT/mTOR pathway, which is crucial for cancer cell survival and proliferation .

Structure-Activity Relationship (SAR)

The biological activity of oxadiazole-containing compounds often correlates with their structural features. The presence of substituents on the oxadiazole ring can significantly influence their pharmacological profiles. For example:

CompoundActivityNotable Features
Compound AAntimicrobialStrong activity due to electron-withdrawing groups
Compound BAnticancerEffective against PI3K pathway with specific substituents
1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylsulfonyl)propan-1-amine hydrochlorideTBDContains methoxyethyl and methylsulfonyl groups

Comparison with Similar Compounds

Structural Analogues of 1,2,4-Oxadiazole Derivatives

The following table highlights key structural and physicochemical differences between the target compound and analogues:

Compound Name Substituent on Oxadiazole Side Chain Modification Salt Form Molecular Weight Molecular Formula Reference
1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylsulfonyl)propan-1-amine HCl 2-Methoxyethyl 3-(Methylsulfonyl)propan-1-amine Hydrochloride ~339.8* C9H18ClN3O3S
1-(3-Methyl-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine HCl () Methyl 3-(Methylthio)propan-1-amine Hydrochloride 223.72 C7H14ClN3OS
3-[3-(2-Methylpropyl)-1,2,4-oxadiazol-5-yl]propan-1-amine HCl () 2-Methylpropyl Unmodified propan-1-amine Hydrochloride N/A C10H20ClN3O
1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine HCl () Cyclopropyl 2-Methylpropan-1-amine Hydrochloride N/A C10H16ClN3O
1-(3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine oxalate () 2-Methoxyethyl 3-(Methylthio)propan-1-amine Oxalate N/A N/A

*Calculated based on formula.

Key Differences and Implications

  • Cyclopropyl () may confer rigidity and altered lipophilicity . Methylsulfonyl vs. Methylthio: The methylsulfonyl group (-SO2CH3) is strongly electron-withdrawing, enhancing stability and acidity compared to the electron-donating methylthio (-SCH3) group in . This difference could influence metabolic pathways and target binding .
  • Salt Forms :

    • Hydrochloride salts (target compound, ) are typical for improving aqueous solubility. The oxalate salt () may offer alternative crystallinity or stability profiles .
  • In contrast, the 2-methoxyethyl group balances polarity and lipophilicity . Cyclopropyl () introduces ring strain, which might affect conformational preferences in receptor binding .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.